Cas no 1934264-11-5 (3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one)

• Product Name: 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one
• CAS No: 1934264-11-5
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• MDL: MFCD31719067
• CID: 5246790
• PubChem ID: 131100449
• Update Time: 2025-06-12

3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-(3-amino-1-azetidinyl)-1-methyl-
• 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one

• MDL： MFCD31719067
• Inchi： 1S/C9H17N3O/c1-11-4-2-3-8(9(11)13)12-5-7(10)6-12/h7-8H,2-6,10H2,1H3
• InChI Key： KGXHPEHXPRYMKG-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(N2CC(N)C2)C1=O

Additional information on 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one

Introduction to 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one (CAS No. 1934264-11-5)

3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines an azetidine ring with a piperidine moiety. This structural configuration has garnered considerable attention due to its potential applications in drug discovery and development. The compound, identified by the CAS number 1934264-11-5, has been studied for its pharmacological properties and its role in the synthesis of bioactive molecules.

The molecular structure of 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one consists of a central piperidine ring substituted with a methyl group at the 1-position and an azetidine ring linked at the 3-position through an amino group. This dual-ring system imparts specific steric and electronic properties that make it a versatile scaffold for medicinal chemistry. The presence of both primary and secondary amine functionalities provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing azetidine and piperidine moieties. These heterocyclic structures are known to exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one has been investigated in various preclinical studies to assess its efficacy and safety profiles. Preliminary findings suggest that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one is its potential as a building block for more complex drug candidates. The flexibility of its molecular framework allows for the introduction of diverse functional groups, enabling chemists to optimize its pharmacokinetic and pharmacodynamic properties. This adaptability has made it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The synthesis of 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular architecture efficiently. These techniques not only enhance the synthetic route but also improve the overall quality of the final product.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one's interactions with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific proteins and enzymes, providing insights into its mechanism of action. These computational approaches complement experimental investigations, offering a more comprehensive view of its pharmacological properties.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals, where its unique structural features could contribute to innovative solutions. For instance, derivatives of 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one have shown promise as ligands in coordination chemistry, facilitating the development of new catalysts and functional materials.

As interest in targeted therapies continues to grow, 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one is being evaluated for its role in personalized medicine. Its ability to modulate specific biological pathways makes it a candidate for use in combination therapies, where it could be paired with other agents to achieve synergistic effects. This approach aligns with the broader trend toward developing treatments that are tailored to individual patient needs.

The regulatory landscape for novel compounds like 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one is evolving to accommodate new methodologies in drug development. Regulatory agencies are increasingly recognizing the importance of preclinical data generated through computational modeling and are incorporating these findings into their approval processes. This shift is expected to accelerate the discovery and development pipeline for innovative therapeutics.

In conclusion, 3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one (CAS No. 1934264-11-5) represents a promising compound with diverse applications in pharmaceuticals and beyond. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in drug discovery efforts. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.